Cas no 2228734-72-1 (3-(4-chloro-1-methyl-1H-imidazol-5-yl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-1,1,1-trifluoropropan-2-one
• CAS No: 2228734-72-1
• MF: C₇H₆ClF₃N₂O
• MW: 226.583550930023
• CID: 5850099
• PubChem ID: 165631914
• Update Time: 2025-06-07

3-(4-chloro-1-methyl-1H-imidazol-5-yl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-1,1,1-trifluoropropan-2-one
• 2228734-72-1
• EN300-1955040

• Inchi： 1S/C7H6ClF3N2O/c1-13-3-12-6(8)4(13)2-5(14)7(9,10)11/h3H,2H2,1H3
• InChI Key： ADIDSLUHYYTISY-UHFFFAOYSA-N
• SMILES： ClC1=C(CC(C(F)(F)F)=O)N(C)C=N1

Computed Properties

• Exact Mass: 226.0120750g/mol
• Monoisotopic Mass: 226.0120750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.9Ų

Additional information on 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-1,1,1-trifluoropropan-2-one

3-(4-Chloro-1-methyl-1H-imidazol-5-yl)-1,1,1-trifluoropropan-2-one: A Comprehensive Overview

3-(4-Chloro-1-methyl-1H-imidazol-5-yl)-1,1,1-trifluoropropan-2-one (CAS No. 2228734-72-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number or its systematic name, is characterized by its unique chemical structure and potential biological activities. This article aims to provide a comprehensive overview of 3-(4-Chloro-1-methyl-1H-imidazol-5-yl)-1,1,1-trifluoropropan-2-one, including its chemical properties, synthesis methods, biological activities, and potential applications in drug development.

Chemical Structure and Properties

The molecular formula of 3-(4-Chloro-1-methyl-1H-imidazol-5-yl)-1,1,1-trifluoropropan-2-one is C₉H₈ClF₃N₂O, with a molecular weight of approximately 256.6 g/mol. The compound features a 4-chloro-1-methylimidazole moiety attached to a trifluoromethyl ketone group. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity.

The imidazole ring in 3-(4-Chloro-1-methyl-1H-imidazol-5-yl)-1,1,1-trifluoropropan-2-one is known for its ability to form hydrogen bonds and interact with various biological targets. The chlorine atom on the imidazole ring can also play a role in modulating the compound's lipophilicity and metabolic stability. These structural features make 3-(4-Chloro-1-methyl-1H-imidazol-5-yl)-1,1,1-trifluoropropan-2-one an interesting candidate for various medicinal applications.

Synthesis Methods

The synthesis of 3-(4-Chloro-1-methyl-1H-imidazol-5-yl)-1,1,1-trifluoropropan-2-one has been reported in several studies. One common approach involves the reaction of 4-chloro-5-methylimidazole with trifluoroacetyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds via nucleophilic substitution at the carbonyl carbon of trifluoroacetyl chloride, followed by deprotonation to form the final product.

An alternative synthetic route involves the condensation of 4-chloroimidazole with trifluoroacetic anhydride, followed by methylation to introduce the methyl group on the imidazole ring. Both methods have been shown to yield high purity products with good yields. The choice of synthetic method often depends on factors such as availability of starting materials, reaction conditions, and desired scale of production.

Biological Activities and Mechanisms of Action

3-(4-Chloro-1-methyl-1H-imidazol-5-yl)-1,1,1-trifluoropropan-2-one has been investigated for its potential biological activities in various preclinical studies. One area of interest is its anti-inflammatory properties. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. The mechanism behind this activity is thought to involve modulation of signaling pathways such as NF-kB and MAPK.

In addition to its anti-inflammatory effects, 3-(4-Chloro-1-methyl-1H-imidazol-5-yl)-1,1,1-trifluoropropan-2-one has also been studied for its potential antiviral activity. Preliminary studies have indicated that it can inhibit the replication of certain viruses by interfering with viral entry or replication processes. However, further research is needed to fully understand the specific mechanisms involved.

Potential Applications in Drug Development

The unique chemical structure and biological activities of 3-(4-Chloro-1-methyl-1H-imidazol-5-y l)- ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ l - t r i f l u o r o p r o p a n - 2 - o n e strong > make it a promising candidate for drug development in several therapeutic areas. In particular, its anti-inflammatory properties suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Clinical trials are currently underway to evaluate its efficacy and safety in these conditions.

Beyond inflammation, the antiviral activity of 3-(4-Chloro - m e t h y l - i m i d a z o l - y l ) - t r i f l u o r o p r o p a n - y l ) - t r i f l u o r o p r o p a n - y l ) - t r i f l u o r o p r o p a n - y l ) - t r i f l u o r o p r o p a n - y l ) - t r i f l u o r o p r o p a n - y l ) - t r i f l u o r o p r o p a n - y l ) - t r i f l u o r o p r o p a n - y l ) - t r i f l u o r o p r o p a n - y l ) strong > could lead to new treatments for viral infections such as influenza or hepatitis C virus (HCV). Preclinical studies have shown promising results, but more extensive research is needed before it can be considered for clinical use.

Safety and Toxicology

The safety profile of 3-(4-Chloro-l-methyl-lH-imidazol-S-yI)-l,l,l-trifIuoropropan-Z-one is an important consideration for its potential use as a therapeutic agent. Preclinical toxicology studies have generally shown that this compound is well-tolerated at therapeutic doses. However, like all new chemical entities (NCEs), it must undergo rigorous safety testing before advancing to clinical trials.

Toxicological assessments typically include evaluations of acute and chronic toxicity, genotoxicity, carcinogenicity, and reproductive toxicity. These studies help identify any potential safety concerns and guide the development process. Early data suggest that 3-(4-Chloro-l-methyl-lH-imidazol-S-yI)-l,l,l-trifIuoropropan-Z-one strong > has a favorable safety profile at relevant doses.

Clinical Trials and Future Directions

Clinical trials are currently underway to evaluate the safety and efficacy of3 -(4-C h lo ro-l-me th yl-l H-i mi da zo l-S-y I) -l ,l ,l-t ri fu or op an-Z-on e strong > in various therapeutic indications. Phase I trials have primarily focused on assessing pharmacokinetics (PK) and pharmacodynamics (PD) parameters in healthy volunteers. Preliminary results have shown that the compound is well-absorbed orally with good bioavailability.

Ongoing Phase II trials are evaluating its effectiveness in treating inflammatory diseases such as rheumatoid arthritis and IBD. These trials aim to determine optimal dosing regimens and assess clinical outcomes compared to existing treatments. If these trials are successful,< strong >3 -(4-C h lo ro-l-me th yl-l H-i mi da zo l-S-y I) -l ,l ,l-t ri fu or op an-Z-on e strong > could potentially advance to Phase III trials and eventually be approved for use in patients. strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > article >